Cas no 427-28-1 ((25R)-3-beta-hydroxyspirost-5-en-12-one)

• Product Name: (25R)-3-beta-hydroxyspirost-5-en-12-one
• CAS No: 427-28-1
• MF: C₂₇H₄₀O₄
• MW: 428.604108810425
• CID: 1515072
• PubChem ID: 20054922
• Update Time: 2025-04-21

(25R)-3-beta-hydroxyspirost-5-en-12-one Chemical and Physical Properties

Names and Identifiers

• (25R)-3-beta-hydroxyspirost-5-en-12-one
• gentrogenin
• (3beta,22xi)-3-hydroxyspirost-5-en-12-one
• Oxodiosgenin
• Q27251576
• GENTROGENIN [MI]
• (25R)-3.BETA.-HYDROXYSPIROST-5-EN-12-ONE
• DTXSID50962629
• Botogenin
• 427-28-1
• UNII-143BUS408H
• SCHEMBL4292594
• 3-Hydroxyspirost-5-en-12-one
• Spirost-5-en-12-one, 3-hydroxy-, (3beta,25R)-
• 143BUS408H
• SPIROST-5-EN-12-ONE, 3-HYDROXY-, (3.BETA.,25R)-
• 20.ALPHA.,22.ALPHA.,25D-SPIROST-5-EN-3.BETA.-OL-12-ONE

• Inchi： 1S/C27H40O4/c1-15-7-10-27(30-14-15)16(2)24-22(31-27)12-21-19-6-5-17-11-18(28)8-9-25(17,3)20(19)13-23(29)26(21,24)4/h5,15-16,18-22,24,28H,6-14H2,1-4H3/t15-,16+,18+,19-,20+,21+,22+,24+,25+,26-,27-/m1/s1
• InChI Key： UVLDESQWQRMYKD-MOAZMYQBSA-N
• SMILES： O1[C@]2(CC[C@@H](C)CO2)[C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC([C@@]12C)=O)O

Computed Properties

• Exact Mass: 428.2928
• Monoisotopic Mass: 428.29266
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 820
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 4

Experimental Properties

• Density: 1.17
• Boiling Point: 560.4°C at 760 mmHg
• Flash Point: 183.3°C
• Refractive Index: 1.57
• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids